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Compound of Interest

Compound Name: 4-Bromophenyl chloroacetate

CAS No.: 36559-93-0

Cat. No.: B1267333

Get Quote

Introduction: The Significance of Activated Esters in
Chemical Synthesis
4-Bromophenyl chloroacetate is a valuable reagent in organic synthesis, serving as a

building block for a variety of more complex molecules. The presence of the chloroacetyl group

provides a reactive site for nucleophilic substitution, while the bromophenyl moiety can be

functionalized through various cross-coupling reactions. This dual reactivity makes it a versatile

intermediate in the development of pharmaceuticals, agrochemicals, and other specialty

chemicals. The ester linkage itself can be designed for specific cleavage conditions, rendering

the molecule useful in protecting group strategies and in the synthesis of prodrugs. This

document provides a comprehensive guide to the synthesis, characterization, and safe

handling of 4-bromophenyl chloroacetate.

Reaction Scheme and Mechanism
The synthesis of 4-bromophenyl chloroacetate is achieved through the esterification of 4-

bromophenol with chloroacetyl chloride. This reaction proceeds via a nucleophilic acyl

substitution mechanism. The lone pair of electrons on the phenolic oxygen of 4-bromophenol
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attacks the electrophilic carbonyl carbon of chloroacetyl chloride. This is followed by the

elimination of a chloride ion to form a tetrahedral intermediate, which then collapses to yield the

final ester product and hydrogen chloride as a byproduct. To drive the reaction to completion

and neutralize the acidic byproduct, a non-nucleophilic base such as triethylamine or pyridine is

commonly employed.

The reaction mechanism is outlined below:

Reactants

Tetrahedral Intermediate
Products

4-Bromophenol

Tetrahedral Intermediate

Nucleophilic Attack

Chloroacetyl Chloride

4-Bromophenyl chloroacetateChloride Elimination

HCl

Click to download full resolution via product page

Caption: Reaction mechanism for the synthesis of 4-Bromophenyl chloroacetate.

Experimental Protocol
This protocol details the step-by-step procedure for the synthesis of 4-bromophenyl
chloroacetate.

Materials and Reagents
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Reagent/Ma
terial

Formula
Molar Mass
( g/mol )

Quantity Purity Supplier

4-

Bromophenol
C₆H₅BrO 173.01 10.0 g 99%

Sigma-

Aldrich

Chloroacetyl

chloride
C₂H₂Cl₂O 112.94

7.8 g (5.5

mL)
98% Alfa Aesar

Triethylamine (C₂H₅)₃N 101.19 8.8 mL ≥99%
Fisher

Scientific

Dichlorometh

ane (DCM)
CH₂Cl₂ 84.93 200 mL

Anhydrous,

≥99.8%
VWR

1 M

Hydrochloric

acid

HCl 36.46 50 mL - LabChem

Saturated

sodium

bicarbonate

NaHCO₃ 84.01 50 mL - J.T. Baker

Brine

(Saturated

NaCl)

NaCl 58.44 50 mL - VWR

Anhydrous

magnesium

sulfate

MgSO₄ 120.37 10 g -
EMD

Millipore

Apparatus
500 mL two-neck round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Reflux condenser
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Ice bath

Separatory funnel

Rotary evaporator

Standard laboratory glassware (beakers, graduated cylinders, etc.)

Step-by-Step Procedure
Caption: Experimental workflow for the synthesis of 4-Bromophenyl chloroacetate.

Reaction Setup: To a 500 mL two-neck round-bottom flask equipped with a magnetic stir bar

and a dropping funnel, add 4-bromophenol (10.0 g, 57.8 mmol) and anhydrous

dichloromethane (150 mL). Stir the mixture until the 4-bromophenol is completely dissolved.

Addition of Base: Add triethylamine (8.8 mL, 63.6 mmol) to the solution.

Cooling: Place the flask in an ice bath and allow the solution to cool to 0°C with continuous

stirring.

Addition of Acylating Agent: Dissolve chloroacetyl chloride (5.5 mL, 69.4 mmol) in anhydrous

dichloromethane (50 mL) and add this solution to the dropping funnel. Add the chloroacetyl

chloride solution dropwise to the reaction mixture over a period of 30 minutes, maintaining

the temperature at 0°C. A white precipitate of triethylamine hydrochloride will form.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Continue stirring for 2-4 hours. The progress of the reaction

can be monitored by Thin Layer Chromatography (TLC) using a mixture of hexane and ethyl

acetate as the eluent.

Work-up: Upon completion of the reaction, cool the mixture in an ice bath and slowly add 1 M

HCl (50 mL) to quench the reaction and dissolve the triethylamine hydrochloride precipitate.

Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially

with saturated sodium bicarbonate solution (50 mL) and brine (50 mL).
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Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator to obtain the crude product.

Purification: The crude 4-bromophenyl chloroacetate can be purified by recrystallization

from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica

gel using a gradient of hexane and ethyl acetate as the eluent.

Characterization of 4-Bromophenyl Chloroacetate
The identity and purity of the synthesized 4-bromophenyl chloroacetate should be confirmed

by spectroscopic methods.

Expected Spectroscopic Data
Technique Expected Data

¹H NMR (CDCl₃, 400 MHz) δ 7.55 (d, 2H), 7.10 (d, 2H), 4.30 (s, 2H)

¹³C NMR (CDCl₃, 100 MHz) δ 166.0, 149.5, 132.5, 123.5, 120.0, 41.0

IR (ATR)
ν (cm⁻¹) 1770 (C=O, ester), 1585, 1485 (C=C,

aromatic), 1200 (C-O, ester), 750 (C-Cl)

Mass Spectrometry (EI)

m/z: 248/250 (M⁺, isotopic pattern for Br and

Cl), 172/174 ([M-CH₂Cl]⁺), 155/157 ([M-

COCH₂Cl]⁺)

Safety Precautions
It is imperative to adhere to strict safety protocols when handling the reagents involved in this

synthesis.[1][2][3][4]

4-Bromophenol: Harmful if swallowed and causes skin and eye irritation.[1][4] Avoid

inhalation of dust.[4] Wear appropriate personal protective equipment (PPE), including

gloves, safety goggles, and a lab coat.[5]

Chloroacetyl chloride: Corrosive and toxic.[2][3] Causes severe skin burns and eye damage.

[2][3] It is lachrymatory and reacts violently with water.[2] All manipulations should be
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performed in a well-ventilated fume hood.[6] Wear appropriate PPE, including chemical-

resistant gloves and a face shield.[6][7]

Triethylamine: Flammable liquid and vapor. It is corrosive and can cause severe skin and

eye damage. Handle in a fume hood.

Dichloromethane: A volatile solvent that is a suspected carcinogen. Avoid inhalation and skin

contact. Use in a well-ventilated area.

In case of accidental contact, immediately flush the affected area with copious amounts of

water and seek medical attention.[5][6]

Troubleshooting
Issue Possible Cause Solution

Low Yield Incomplete reaction

Extend the reaction time and

monitor by TLC. Ensure

reagents are of high purity and

anhydrous.

Loss of product during work-up
Ensure complete extraction

and minimize transfers.

Impure Product
Incomplete reaction or side

reactions

Optimize purification by

adjusting the solvent system

for recrystallization or the

eluent for column

chromatography.

Presence of starting material
Ensure the stoichiometry of the

reagents is correct.

Reaction does not start Inactive reagents

Use freshly opened or purified

reagents. Ensure the use of

anhydrous solvent.

Conclusion

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

http://chem.pharmacy.psu.ac.th/chemical/msds/Chloroacetyl%20chloride.pdf
http://chem.pharmacy.psu.ac.th/chemical/msds/Chloroacetyl%20chloride.pdf
https://www.merckmillipore.com/GT/en/product/msds/MDA_CHEM-802411
https://pim-resources.coleparmer.com/sds/45189.pdf
http://chem.pharmacy.psu.ac.th/chemical/msds/Chloroacetyl%20chloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The protocol described provides a reliable method for the synthesis of 4-bromophenyl
chloroacetate. By following the detailed steps and adhering to the safety precautions,

researchers can effectively produce this versatile intermediate for further applications in

chemical synthesis and drug development. The characterization data provided serves as a

benchmark for confirming the identity and purity of the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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